![molecular formula C14H8BrNO2 B186689 2-(2-Bromophenyl)isoindole-1,3-dione CAS No. 19357-21-2](/img/structure/B186689.png)
2-(2-Bromophenyl)isoindole-1,3-dione
Overview
Description
“2-(2-Bromophenyl)isoindole-1,3-dione” is a chemical compound with the molecular formula C10H8BrNO2 . It is also known by other names such as N-(2-Bromoethyl)phthalimide, β-Bromoethylphthalimide, 2-(Bromoethyl)phthalimide, and 1-Bromo-2-phthalimidoethane .
Synthesis Analysis
The synthesis of isoindole-1,3-dione derivatives, including “this compound”, is usually achieved by the condensation of a phthalic anhydride with primary amines . A hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives has been reported to facilitate the synthesis of fused multifunctionalized isoindole-1,3-diones . This transformation involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .
Molecular Structure Analysis
The “this compound” molecule contains a total of 28 bonds. There are 20 non-H bonds, 14 multiple bonds, 1 rotatable bond, 2 double bonds, 12 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, and 1 imide .
Chemical Reactions Analysis
The overall transformation involved in the synthesis of “this compound” involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .
Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 254.080 . Other physical and chemical properties are not explicitly mentioned in the retrieved sources.
Mechanism of Action
Target of Action
2-(2-Bromophenyl)isoindole-1,3-dione primarily targets the dopamine D2 receptor . This receptor is crucial in the regulation of neurotransmission, particularly in pathways associated with mood, reward, and motor control.
Mode of Action
The compound interacts with the dopamine D2 receptor through binding at the allosteric site . This binding alters the receptor’s conformation, enhancing its affinity for dopamine. The increased receptor activity modulates neurotransmitter release, leading to changes in neuronal signaling.
Biochemical Pathways
By targeting the dopamine D2 receptor, this compound influences the dopaminergic pathway . This pathway is involved in various physiological processes, including motor control, motivation, and reward. The compound’s action can lead to altered dopamine levels, impacting downstream signaling cascades and potentially affecting other neurotransmitter systems.
Result of Action
At the molecular level, the binding of this compound to the dopamine D2 receptor results in enhanced receptor activity . This leads to increased dopamine signaling, which can modulate various cellular processes, including gene expression and synaptic plasticity. At the cellular level, these changes can influence neuronal excitability and connectivity, potentially affecting behavior and cognitive functions.
Action Environment
Environmental factors such as pH, temperature, and the presence of other chemicals can influence the action, efficacy, and stability of this compound . For instance, extreme pH levels can affect the compound’s stability, while high temperatures may accelerate its degradation. Additionally, interactions with other drugs or endogenous compounds can modulate its activity and bioavailability.
: Source: Novel synthesis of isoindoline/isoindoline-1,3-dione derivatives under solventless conditions and evaluation with the human D2 receptor.
Advantages and Limitations for Lab Experiments
2-(2-Bromophenyl)isoindole-1,3-dione has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively inexpensive. It is also relatively stable and has a wide range of applications. However, it does have some limitations. For example, it is not very soluble in water, so it must be dissolved in an organic solvent before use. In addition, it is toxic, so it must be handled with care.
Future Directions
There are several potential future directions for research involving 2-(2-Bromophenyl)isoindole-1,3-dione. For example, further studies could be conducted to investigate the mechanism of action of this compound, as well as its biochemical and physiological effects. In addition, further studies could be conducted to investigate the potential therapeutic applications of this compound, such as its use in the treatment of cancer or other diseases. Finally, further studies could be conducted to investigate the potential uses of this compound in the synthesis of new compounds, such as drugs, dyes, and polymers.
Synthesis Methods
2-(2-Bromophenyl)isoindole-1,3-dione is synthesized from the reaction of 2-bromo-1-phenyl-1-butanol and isoindole-1,3-dione in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the reaction temperature is usually between 70-80°C. The reaction is usually complete within 1-2 hours, and the yield is usually around 80%.
Scientific Research Applications
2-(2-Bromophenyl)isoindole-1,3-dione has been used in the synthesis of a variety of compounds, including drugs, dyes, and polymers. It is also used in the study of biochemical and physiological effects of organic compounds. For example, this compound has been used to study the effect of brominated phenylisoindole-1,3-dione on the activity of various enzymes, such as cytochrome P450 and cysteine protease. It has also been used to study the effect of brominated phenylisoindole-1,3-dione on the expression of various genes, such as those involved in apoptosis and cell cycle regulation.
Biochemical Analysis
Biochemical Properties
Isoindoline derivatives have been found to interact with the human dopamine receptor D2 . This suggests that 2-(2-Bromophenyl)isoindole-1,3-dione may also interact with this receptor or other similar biomolecules.
Cellular Effects
Some isoindoline-1,3-dione derivatives have shown inhibitory effects on the viability of cancer cells . It’s possible that this compound may have similar effects on cell function.
Molecular Mechanism
It’s suggested that isoindoline derivatives may interact with the main amino acid residues at the allosteric binding site of the dopamine receptor D2 . This interaction could potentially influence the activity of this receptor and subsequently alter cellular processes.
Dosage Effects in Animal Models
One isoindoline derivative was found to revert Parkinsonism induced by 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine in a mouse model . This suggests that this compound may also have dosage-dependent effects in animal models.
properties
IUPAC Name |
2-(2-bromophenyl)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrNO2/c15-11-7-3-4-8-12(11)16-13(17)9-5-1-2-6-10(9)14(16)18/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOBLWXRWKFBQTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC=C3Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70318982 | |
Record name | 2-(2-bromophenyl)isoindole-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70318982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19357-21-2 | |
Record name | NSC338400 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338400 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(2-bromophenyl)isoindole-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70318982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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